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Physicochemical Properties of 2,6-
Dimethylquinoline

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2,6-Dimethylquinoline

CAS No.: 877-43-0

Cat. No.: S578971

Property Value Reference | Comment
CAS Registry Number 877-43-0 [1][2] [3]

Molecular Formula C11H11N [1]1[2] [3]

Molecular Weight 157.21 - 157.22 g/mol [1] [3]

Physical Appearance White to almost white powder or crystals [2] [3] [4]

Melting Point 57 - 60 °C (literature) 2] [3] [4]

Boiling Point 267 °C [3][4]

Purity > 99% (GC) [3] [4]

Synthetic Application: Diastereoselective
Cyclopropanation

One research article describes a specific synthetic application of 2,6-dimethylquinoline. The reaction

involves an iodine-mediated, diastereoselective cyclopropanation with arylidene malononitriles
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(Knoevenagel condensation products of benzaldehydes and malononitrile) [5].

This one-pot method provides a route to synthetically valuable 2-aryl-3-(6-methylquinolin-2-
yl)cyclopropane-1,1-dicarbonitriles in moderate to good yields [5]. The following workflow outlines the
general procedure, though specific details like molar ratios, temperature, and reaction time were not available

in the search results.
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Biological Relevance in Research

2,6-Dimethylquinoline is utilized in biochemical research, primarily as a potential inhibitor of cytochrome
P450 1A2 (CYP1A2) activity [2]. It has been used to study the inhibition potencies (ICso values) of various

chemicals with recombinant human CYP enzymes for in vitro research purposes [2].

Safety and Handling

While a full Safety Data Sheet (SDS) was not accessible in the search results, some supplier information

indicates the following hazards:
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H402
(Harmful to aquatic life) [4].
¢ Precautionary Measures: Wear protective gloves, eye protection, and face protection. Avoid release

to the environment [4].

Experimental Protocol Considerations

Given the limited detail in the search results, the following points should be considered when planning

experiments:

e Storage: Store at room temperature, preferably in a cool, dark place. Some suppliers recommend
storing under inert gas as the compound may be air-sensitive [4].

e Purification: The compound is typically supplied at high purity (=98-99%) [2] [3] [4]. Standard
purification techniques like recrystallization may be applicable.

¢ Literature Gap: The searched literature lacks a detailed, step-by-step synthesis procedure for using
2,6-dimethylquinoline in the cyclopropanation reaction or other transformations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Quinoline, 2, 6 -dimethyl [webbook.nist.gov]

2. 2,6-Dimethylquinoline 98 877-43-0 [sigmaaldrich.com]

3. 2,6-Dimethylquinoline [chemimpex.com]

4. 2,6-Dimethylquinoline 877-43-0 [tcichemicals.com]

5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

To cite this document: Smolecule. [Physicochemical Properties of 2,6-Dimethylquinoline]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b578971#synthesis-using-2-

6-dimethylquinoline]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.tcichemicals.com/US/en/p/D1236
https://www.tcichemicals.com/US/en/p/D1236
https://www.tcichemicals.com/US/en/p/D1236
https://www.sigmaaldrich.com/US/en/product/aldrich/144029?srsltid=AfmBOooadnTav3_14qEegD2SMaoUjnbE9h5626tljKvRvaLcnbvJsDQG
https://www.chemimpex.com/products/43957?srsltid=AfmBOopq7SiSyr5gn2SJcPvpiXqtsuZONgBgY3KYMUxgkyA0Fa3ipAEC
https://www.tcichemicals.com/US/en/p/D1236
https://www.smolecule.com/products/s578971?utm_src=pdf-body
https://www.smolecule.com/products/s578971?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C877430&Type=TFREEZE
https://www.sigmaaldrich.com/US/en/product/aldrich/144029?srsltid=AfmBOooadnTav3_14qEegD2SMaoUjnbE9h5626tljKvRvaLcnbvJsDQG
https://www.chemimpex.com/products/43957?srsltid=AfmBOopq7SiSyr5gn2SJcPvpiXqtsuZONgBgY3KYMUxgkyA0Fa3ipAEC
https://www.tcichemicals.com/US/en/p/D1236
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0034-1379496
https://www.smolecule.com/products/b578971#synthesis-using-2-6-dimethylquinoline
https://www.smolecule.com/products/b578971#synthesis-using-2-6-dimethylquinoline
https://www.smolecule.com/products/b578971#synthesis-using-2-6-dimethylquinoline
https://www.smolecule.com/products/s578971?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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